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Compound of Interest

Compound Name: 3-Aminopyrazole

Cat. No.: B016455

Proper management and disposal of 3-Aminopyrazole are critical for ensuring laboratory
safety and environmental protection. Due to its hazardous properties, including being harmful if
swallowed, causing severe skin burns and eye damage, and potentially causing respiratory
irritation and allergic skin reactions, a structured disposal protocol is essential.[1] Adherence to
these procedures minimizes risks for laboratory personnel and ensures compliance with
regulatory standards.

Chemical waste generators are responsible for correctly classifying discarded chemicals as
hazardous waste and must consult local, regional, and national regulations to ensure complete
and accurate classification.[1]

Hazard Profile and Identification

This table summarizes the key hazard information for 3-Aminopyrazole, crucial for its safe
handling and disposal.
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Identifier Value Source
CAS Number 1820-80-0 [1]
UN Number UN3263 [1]

o Corrosive solid, basic, organic,
Proper Shipping Name ] [1]
n.o.s. (Pyrazol-3-ylamine)

Harmful if swallowed, Causes
severe skin burns and eye

Primary Hazards damage, May cause [1]
respiratory irritation, May

cause an allergic skin reaction.

Acids, Acid anhydrides, Acid
Incompatible Materials chlorides, Strong oxidizing [1]

agents.

Step-by-Step Disposal Protocol for 3-Aminopyrazole

This section provides a detailed methodology for the safe collection, storage, and disposal of 3-
Aminopyrazole waste.

Step 1: Personal Protective Equipment (PPE) and
Engineering Controls

Before handling 3-Aminopyrazole waste, ensure all appropriate safety measures are in place.

e Engineering Controls: Always handle 3-Aminopyrazole and its waste inside a certified
chemical fume hood to prevent inhalation of dust or vapors.[1] Ensure a safety shower and
eye wash station are readily accessible.[1]

» Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.
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o Clothing: Wear a lab coat and ensure skin is not exposed.[1][2]

Step 2: Waste Segregation and Collection

Proper segregation is key to safe and compliant chemical waste disposal. Never mix 3-
Aminopyrazole waste with other waste streams unless explicitly permitted by your institution's
Environmental Health & Safety (EHS) department.

e Solid Waste:

o Collect pure 3-Aminopyrazole, residues, and contaminated solids (e.g., weighing paper,
contaminated paper towels) in a dedicated, clearly labeled hazardous waste container.[3]

o For spills, sweep up the material and shovel it into a suitable container for disposal,
avoiding dust formation.[1]

e Liquid Waste:

o Collect solutions containing 3-Aminopyrazole in a dedicated, leak-proof, and chemically
compatible container.

o The first rinseate from cleaning contaminated glassware must be collected and disposed
of as hazardous waste.[4]

e Contaminated Labware:

o Sharps: Dispose of contaminated needles, syringes, or razor blades in a designated,
puncture-proof sharps container labeled for chemical contamination.[5]

o Glassware: Empty and rinse glassware three times. The first rinse must be collected as
hazardous waste.[4] After decontamination, broken glass should be placed in a designated
broken glass box for disposal as chemical waste.[6]

o Plasticware: Disposable plasticware that has come into contact with 3-Aminopyrazole
should be collected as solid chemical waste.[7]

Step 3: Container Selection and Labeling
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Proper containment and labeling prevent accidental exposures and ensure compliant disposal.

o Container Choice: Use a container made of a material compatible with 3-Aminopyrazole.
The container must be in good condition with a secure, tight-fitting lid.[4][5] Keep the
container closed except when adding waste.[4]

e Labeling:

o Label the waste container with a "Hazardous Waste" tag as soon as the first drop of waste
is added.

o The label must include:

The full chemical name: "3-Aminopyrazole" or "Pyrazol-3-ylamine".

All chemical constituents and their approximate concentrations.

The associated hazards (e.g., "Corrosive," "Toxic").

The accumulation start date.

Step 4: On-Site Storage

Temporary storage of hazardous waste must be done in a designated and controlled area.

o Location: Store waste in a designated Satellite Accumulation Area (SAA) at or near the point
of generation.[8]

e Segregation: Store the 3-Aminopyrazole waste container away from incompatible materials,
particularly acids and strong oxidizing agents.[1]

e Secondary Containment: Use secondary containment, such as a lab tray, to capture any
potential leaks.[4]

Step 5: Final Disposal

Final disposal must be handled by qualified professionals.
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» Professional Disposal: Arrange for the collection of the waste container by your institution's
EHS department or a licensed hazardous waste disposal contractor.[2]

e Regulatory Compliance: Do not pour 3-Aminopyrazole waste down the drain or dispose of it
in regular trash.[1][4] This is a violation of environmental regulations. The disposal must be

carried out at an approved waste disposal plant.[1]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 3-
Aminopyrazole waste.
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Workflow for 3-Aminopyrazole Disposal
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Caption: Disposal Workflow for 3-Aminopyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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